Cas no 1479771-40-8 (1-(thian-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(thian-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1479771-40-8
• MF: C₉H₁₄O₂S
• MW: 186.271261692047
• CID: 6043778
• PubChem ID: 82405707
• Update Time: 2024-01-13

1-(thian-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(thian-3-yl)cyclopropane-1-carboxylic acid
• EN300-1728955
• 1479771-40-8

• Inchi： 1S/C9H14O2S/c10-8(11)9(3-4-9)7-2-1-5-12-6-7/h7H,1-6H2,(H,10,11)
• InChI Key： KZUDREZQZPFQIW-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 186.07145086g/mol
• Monoisotopic Mass: 186.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes